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A Comparative Analysis of Aluminum's Reactivity
with Halogens

This guide provides an objective comparison of the chemical reactivity between aluminum (Al)
and the halogens: fluorine (F2), chlorine (Clz), bromine (Brz2), and iodine (I2). The reactivity of
aluminum, a seemingly passive metal due to its protective oxide layer, is vividly demonstrated
through its exothermic reactions with this group of non-metals.[1] The guide outlines the
experimental conditions, reaction vigor, and products, supported by key physical and chemical
data. Detailed experimental protocols for laboratory-scale demonstrations are also provided.

Comparative Data of Halogen Reactivity with
Aluminum

The reactivity of halogens decreases down the group in the periodic table.[2] This trend is
governed by their electronegativity and standard reduction potential, which indicate their power
as oxidizing agents.[3][4][5][6] Fluorine is the most electronegative and reactive of all elements,
while iodine is the least reactive among the halogens discussed.[2][3][7]

The general equation for the reaction is: 2Al (s) + 3X2 — 2AIXs (s) (where X = F, Cl, Br, [1]

The table below summarizes the key properties of the halogens and the nature of their
reactions with aluminum.
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Property Fluorine (F2) Chlorine (Cl2) Bromine (Br2) lodine (I2)
Electronegativity
) 4.0[7] 3.0[7] 2.8[7] 2.5[7]
(Pauling)
Standard
Reduction +2.87 +1.36 +1.07 +0.54
Potential (E°, V)
Physical State Pale yellow Greenish-yellow Reddish-brown Greyish-black
(STP) gas[3] gas liquid[8] solid
Spontaneous but  Requires a
Spontaneous, ) ] ]
) ) ) with a noticeable  catalyst, typically
often explosive; Requires heating , _
) ) induction period; a few drops of
Reaction can react at low of the aluminum _ _ o
- o aluminum foil water, to initiate
Conditions temperatures to initiate the )
) ] can be added the reaction
and in the dark. reaction.[1][9] ] o
2] directly to liquid between the two
bromine.[10][11] solids.[1][12][13]
) ] A delayed but
Vigorous and A vigorous,
) ) strongly
Extremely exothermic once exothermic )
_ o _ exothermic
vigorous and initiated, reaction follows )
_ _ _ _ reaction occurs,
Observed explosive. producing a the induction .
o o ] ] ) producing heat,
Reactivity Fluorine is the bright glow and period, producing
) ] steam, and
most reactive of white smoke of flashes of flame
) ) dense clouds of
all elements.[2] aluminum and white/orange o
) purple iodine
chloride.[1][9] fumes.[1][14][15]
vapor.[1][13][16]
Aluminum Aluminum Aluminum Aluminum lodide
Product

Fluoride (AlF3)

Chloride (AICI3)

Bromide (AIBr3)

(All3)

Logical & Experimental Workflow Diagrams

The following diagrams illustrate the logical trend in halogen reactivity and a generalized

workflow for the experimental procedures described in the next section.
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Caption: Trend in reactivity of halogens with aluminum.
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Caption: Generalized experimental workflow for reacting aluminum with halogens.

Experimental Protocols

The following experiments are demonstrative of the reactions between aluminum and chlorine,
bromine, and iodine. These reactions are highly exothermic and produce hazardous
substances. They must be performed in a well-ventilated fume hood with appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab
coat.

Note on Fluorine: The reaction between aluminum and fluorine gas is extremely dangerous and
explosive.[2] It is not suitable for standard laboratory demonstration and requires specialized
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equipment and protocols.

Experiment 1: Reaction of Aluminum with Chlorine

Objective: To observe the reaction between heated aluminum and chlorine gas.
Materials:

e Aluminum foil

Chlorine gas source (e.g., from a cylinder or a chlorine generator)

Hard glass reaction tube (reduction tube)

Bunsen burner or heat gun

Stands and clamps

Procedure:

Set up the apparatus in a fume hood.

» Place a loose roll of aluminum foil inside the reaction tube.

e Begin a slow, steady flow of chlorine gas through the tube.

o Gently heat the area of the tube containing the aluminum foil with a Bunsen burner.

» Observe the reaction. Once initiated, a bright glow will appear and spread along the foil.[1]
Remove the heat source.

e Alarge amount of white smoke, which is solid aluminum chloride (AICIs), will be produced
and will coat the inside of the tube.[1][9]

e Once the reaction ceases, stop the flow of chlorine gas. Allow the apparatus to cool
completely before disassembly.

Experiment 2: Reaction of Aluminum with Bromine
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Obijective: To observe the reaction between aluminum foil and liquid bromine.

Materials:

Aluminum foil, cut into small pieces

Liquid bromine (Br2)

Heat-resistant mat

Watch glass

Procedure:

Place a watch glass on a heat-resistant mat inside a fume hood.

o Carefully pour a small amount (~1 cm3) of liquid bromine onto the watch glass.[1] Bromine is
highly corrosive and toxic.[11]

e Drop a few small pieces of aluminum foil onto the surface of the bromine.[10]

o Observe the reaction. There will be an initial delay or induction period as the bromine
penetrates the aluminum's protective oxide layer.[1][11]

 After the induction period, a vigorous reaction will occur, characterized by sparks, flashes of
flame, and the evolution of white smoke (aluminum bromide, AlBrs) mixed with orange
bromine vapor.[1][14][15]

Experiment 3: Reaction of Aluminum with lodine

Objective: To demonstrate the water-catalyzed reaction between solid aluminum and solid
iodine.

Materials:
e Aluminum powder (fine)

e lodine (I2), finely ground
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e Heat-resistant mat or tin lid
o Teat pipette

e Deionized water
Procedure:

e On a heat-resistant mat inside a fume hood, create a small mound by mixing approximately
0.1 g of aluminum powder with 0.4 g of finely ground iodine.[13]

» Using a teat pipette, add one or two drops of water to the center of the mixture.[1][13] The
water acts as a catalyst.[12]

o There will be a time lag before the reaction begins.[1]

e The reaction will start suddenly and is strongly exothermic. It will produce steam and dense
clouds of purple iodine vapor as the heat sublimes the excess iodine.[13][16]

e The product remaining on the mat is aluminum iodide (Alls). Allow it to cool completely
before handling. The anhydrous product reacts vigorously with water.[13][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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